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pyrrolidinemethanamine

Cat. No.: B8541236 Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
The rise of antimicrobial resistance necessitates the discovery and development of novel

therapeutic agents. Pyrrolidine derivatives are a class of heterocyclic compounds that have

garnered significant interest due to their presence in many natural products and

pharmacologically active molecules.[1][2] Their structural versatility allows for modifications that

can lead to potent biological activities, including antibacterial and antifungal effects.[2][3][4]

This document provides detailed application notes and protocols for the initial antimicrobial

screening of N-propyl-3-pyrrolidinemethanamine, a synthetic pyrrolidine derivative. The

protocols outlined herein cover essential in vitro assays for determining inhibitory and cidal

activity against common pathogens, as well as preliminary cytotoxicity to assess selectivity.
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Parameter Information

Compound Name N-propyl-3-pyrrolidinemethanamine

Synonyms 3-(Aminomethyl)-1-propylpyrrolidine

Chemical Formula C₈H₁₈N₂

Molecular Weight 142.24 g/mol

Structure See Figure 1

Figure 1. Chemical Structure of N-propyl-3-pyrrolidinemethanamine.

Proposed Mechanism of Action
While the specific mechanism for N-propyl-3-pyrrolidinemethanamine is yet to be elucidated,

many cationic antimicrobial compounds interact with and disrupt the negatively charged

bacterial cell membrane. This interaction can lead to increased membrane permeability,

leakage of essential intracellular components, dissipation of membrane potential, and

ultimately, cell death. The pyrrolidine scaffold and its substituents are key to this activity.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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